1-O-(alpha-D-galactopyranosyl)-N-(7-phenylheptanoyl)phytosphingosine
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Description
1-O-(alpha-D-galactopyranosyl)-N-(7-phenylheptanoyl)phytosphingosine is a glycophytoceramide having an alpha-D-galactopyranosyl residue at the O-1 position and a 7-phenylheptanoyl group attached to the nitrogen. It derives from an alpha-D-galactose.
Scientific Research Applications
Synthesis and Characterization
- Phytosphingosine, a key component in 1-O-(alpha-D-galactopyranosyl)-N-(7-phenylheptanoyl)phytosphingosine, has been synthesized from sources like yeast for applications in glycosphingolipid synthesis. For instance, Pascher (1974) used phytosphingosine from Hansenula ciferrii in the synthesis of galactosphingolipids, demonstrating its potential in forming complex lipid structures (Pascher, 1974).
Immunostimulatory Activity
- The synthesis of alpha-galactosyl cerebrosides, which includes compounds similar to this compound, has been linked to immunostimulatory activity. Figueroa‐Pérez and Schmidt (2000) developed a convergent synthesis approach for alpha-galactosyl cerebrosides, highlighting their potential in stimulating immune responses (Figueroa‐Pérez & Schmidt, 2000).
Modulation of Cytokine Release
- The synthesis of 6'-modified alpha-GalCer analogues, closely related to this compound, has been shown to skew cytokine release towards Th1 while maintaining strong antigenic activity. This indicates their potential use in modulating immune responses (Trappeniers et al., 2008).
Properties
Molecular Formula |
C37H65NO9 |
---|---|
Molecular Weight |
667.9 g/mol |
IUPAC Name |
N-[(2S,3S,4R)-3,4-dihydroxy-1-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadecan-2-yl]-7-phenylheptanamide |
InChI |
InChI=1S/C37H65NO9/c1-2-3-4-5-6-7-8-9-10-11-12-19-24-30(40)33(42)29(27-46-37-36(45)35(44)34(43)31(26-39)47-37)38-32(41)25-20-14-13-16-21-28-22-17-15-18-23-28/h15,17-18,22-23,29-31,33-37,39-40,42-45H,2-14,16,19-21,24-27H2,1H3,(H,38,41)/t29-,30+,31+,33-,34-,35-,36+,37-/m0/s1 |
InChI Key |
YAQAUPXPTIZBEX-HBGSFDFLSA-N |
Isomeric SMILES |
CCCCCCCCCCCCCC[C@H]([C@H]([C@H](CO[C@@H]1[C@@H]([C@H]([C@H]([C@H](O1)CO)O)O)O)NC(=O)CCCCCCC2=CC=CC=C2)O)O |
Canonical SMILES |
CCCCCCCCCCCCCCC(C(C(COC1C(C(C(C(O1)CO)O)O)O)NC(=O)CCCCCCC2=CC=CC=C2)O)O |
Origin of Product |
United States |
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